Cas no 62591-98-4 (2H-Azepin-2-one, 1-[[4-(aminomethyl)phenyl]methyl]hexahydro-)

• Product Name: 2H-Azepin-2-one, 1-[[4-(aminomethyl)phenyl]methyl]hexahydro-
• CAS No: 62591-98-4
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 438917
• PubChem ID: 20119073
• Update Time: 2025-04-19

2H-Azepin-2-one, 1-[[4-(aminomethyl)phenyl]methyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 1-[[4-(aminomethyl)phenyl]methyl]hexahydro-
• 1-[[4-(aminomethyl)phenyl]methyl]azepan-2-one
• AKOS000159818
• DTXSID70602717
• 62591-98-4
• 1-{[4-(Aminomethyl)phenyl]methyl}azepan-2-one
• 1-(4-(Aminomethyl)benzyl)azepan-2-one

• Inchi： 1S/C14H20N2O/c15-10-12-5-7-13(8-6-12)11-16-9-3-1-2-4-14(16)17/h5-8H,1-4,9-11,15H2
• InChI Key： PIDVYYQPAVQTOM-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1CC1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 232.1577
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33